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Compound of Interest

Compound Name: 1,3-Butadienal

Cat. No.: B15146362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

1,3-Butadienal (also known as Crotonaldehyde). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Butadienal is a highly flammable, toxic, and corrosive substance that poses significant

health risks upon exposure.[1][2] It is crucial to use appropriate personal protective equipment

(PPE) at all times when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements for 1,3-Butadienal
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PPE Category Specification Rationale

Hand Protection Butyl rubber gloves.

Provides the most effective

protection against skin contact.

[3]

Eye Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch). Contact lenses should

not be worn.

Protects against splashes and

vapors that can cause serious

eye damage.[2][3]

Skin and Body

Chemical-resistant protective

clothing (DuPont Responder®

or Tychem® TK, BR, and LV

recommended), and rubber

boots.

Prevents skin contact, which

can be fatal.[1][3]

Respiratory

In case of insufficient

ventilation, use a NIOSH-

approved full facepiece

respirator with an organic

vapor cartridge or a self-

contained breathing apparatus

(SCBA).

Protects against inhalation of

fatal concentrations of vapor.

[3][4]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Operational Plan:

Ventilation: Always handle 1,3-Butadienal in a well-ventilated area, preferably within a

chemical fume hood.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

only non-sparking tools and explosion-proof equipment.[1][2][6]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[1][7]
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Personal Hygiene: Do not eat, drink, or smoke in areas where 1,3-Butadienal is handled.

Wash hands thoroughly after handling.[3]

Storage Plan:

Store in a cool, dry, well-ventilated, and designated flammables area away from incompatible

materials such as oxidizing agents, caustics, ammonia, and amines.[3][7]

Keep containers tightly closed and protected from sunlight.[1]

A refrigerated room is preferable for storage.[8]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures for 1,3-Butadienal Exposure

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

immediate medical attention.[7][9]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[3][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][9]

Spill and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15146362?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0538.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0538.pdf
https://www.fishersci.com/store/msds?partNumber=AC427181000&productDescription=CROTONALDEHYDE+99%2B%25+AC+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/4170-30-3-A0288550-GB-en.pdf
https://www.oxfordlabfinechem.com/msds/(C-03100-55)%20CROTONALDEHYDE%2099.pdf
https://www.benchchem.com/product/b15146362?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC427181000&productDescription=CROTONALDEHYDE+99%2B%25+AC+100ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0241&p_version=1
https://nj.gov/health/eoh/rtkweb/documents/fs/0538.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0241&p_version=1
https://nj.gov/health/eoh/rtkweb/documents/fs/0538.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0241&p_version=1
https://www.cdhfinechemical.com/images/product/msds/10_805663693_Crotonaldehyde-CASNO-123-73-9-MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0241&p_version=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15146362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental spills must be handled promptly and safely.

Spill Response:

Evacuate: Immediately evacuate the area and eliminate all ignition sources.[3]

Ventilate: Ventilate the area of the spill.

Containment: For small spills, absorb with an inert dry material (e.g., sand, earth) and place

in a suitable container for disposal. For large spills, dike the area to prevent spreading.[6][8]

Personal Protection: Responders must wear appropriate PPE as outlined in Table 1.[10]

Disposal:

1,3-Butadienal and its containers are considered hazardous waste.[3]

Disposal must be conducted in accordance with all local, state, and federal regulations.

Contact a licensed professional waste disposal service.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,3-Butadienal in a

laboratory setting.
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Caption: Standard workflow for handling 1,3-Butadienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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